Cas no 25956-55-2 (2-Butenoic acid,2-(phosphonooxy)-)
25956-55-2 structure
Product Name:2-Butenoic acid,2-(phosphonooxy)-
CAS No:25956-55-2
MF:C4H7O6P
MW:182.068542718887
CID:257490
PubChem ID:447809
Update Time:2025-04-19
2-Butenoic acid,2-(phosphonooxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butenoic acid,2-(phosphonooxy)-
- (Z)-2-phosphonooxybut-2-enoic acid
- Phosphoenol-alpha-ketobutyrate
- PEZ
- Phosphoenol-2-ketobutyrate
- 2-PEB
- 25956-55-2
- 2-Butenoic acid, 2-(phosphonooxy)-
- 2-Phosphoenolbutyrate
-
- Inchi: 1S/C4H7O6P/c1-2-3(4(5)6)10-11(7,8)9/h2H,1H3,(H,5,6)(H2,7,8,9)/b3-2-
- InChI Key: FGYIHYXZLMDROB-IHWYPQMZSA-N
- SMILES: P(=O)(O)(O)O/C(/C(=O)O)=C\C
Computed Properties
- Exact Mass: 181.99801
- Monoisotopic Mass: 181.998
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 104Ų
Experimental Properties
- Density: 1.683
- Boiling Point: 455.9°C at 760 mmHg
- Flash Point: 229.5°C
- Refractive Index: 1.536
- PSA: 104.06
- LogP: 0.08410
2-Butenoic acid,2-(phosphonooxy)- Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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